2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
CAS No.: 477331-53-6
Cat. No.: VC16173065
Molecular Formula: C23H20BrN5O2S
Molecular Weight: 510.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 477331-53-6 |
|---|---|
| Molecular Formula | C23H20BrN5O2S |
| Molecular Weight | 510.4 g/mol |
| IUPAC Name | 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-ethoxyphenyl)acetamide |
| Standard InChI | InChI=1S/C23H20BrN5O2S/c1-2-31-20-6-4-3-5-19(20)26-21(30)15-32-23-28-27-22(16-11-13-25-14-12-16)29(23)18-9-7-17(24)8-10-18/h3-14H,2,15H2,1H3,(H,26,30) |
| Standard InChI Key | AMZWHFCJKHBHHO-UHFFFAOYSA-N |
| Canonical SMILES | CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4 |
Introduction
Structural and Chemical Identity
Molecular Architecture
The compound’s structure integrates three primary components:
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A 1,2,4-triazole ring substituted at position 3 with a sulfanyl (-S-) group.
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A 4-(4-bromophenyl) group at position 4 of the triazole, contributing hydrophobic and electron-deficient characteristics.
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A pyridin-4-yl substituent at position 5, enhancing hydrogen-bonding potential and aromatic stacking interactions.
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An N-(2-ethoxyphenyl)acetamide side chain linked via the sulfanyl group, introducing steric bulk and polarity gradients .
The molecular formula C23H20BrN5O2S (MW: 510.4 g/mol) reflects its heteroatom-rich composition, with a bromine atom and ethoxy group contributing to distinct electronic profiles.
Table 1: Key Structural Descriptors
| Property | Value | Source |
|---|---|---|
| SMILES | CCOc1ccccc1NC(=O)CSc1nnc(n1c1ccc(cc1)Br)c1ccncc1 | |
| InChIKey | ROCSGYCCNJPLFI-UHFFFAOYSA-N | |
| Predicted Collision Cross Section (Ų) | 195.5 ([M+H]+) |
Synthesis and Reactivity
Synthetic Pathways
The synthesis of this compound follows a multi-step protocol typical of triazole derivatives:
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Formation of the triazole core: Cyclocondensation of thiosemicarbazide derivatives with appropriate carbonyl precursors under acidic or basic conditions.
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Introduction of the sulfanyl-acetamide moiety: Nucleophilic substitution reactions between pre-formed triazole-thiol intermediates and chloroacetamide derivatives.
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Functional group modifications: Sequential bromination and ethoxylation steps to install the 4-bromophenyl and 2-ethoxyphenyl groups, respectively.
Critical challenges include optimizing regioselectivity during triazole ring formation and minimizing side reactions during thiol-acetamide coupling. Yield improvements often require careful control of reaction temperatures and catalysts such as potassium carbonate or triethylamine.
Physicochemical Properties
Solubility and Stability
Preliminary computational models predict moderate lipophilicity (logP ≈ 3.2), suggesting preferential solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO). The ethoxy group enhances water solubility relative to purely aromatic analogs, though the bromophenyl moiety counterbalances this effect. Stability studies indicate susceptibility to photodegradation, necessitating storage in amber vials under inert atmospheres .
Table 2: Predicted Physicochemical Parameters
| Parameter | Value | Method/Source |
|---|---|---|
| Molecular Weight | 510.4 g/mol | VulcanChem |
| Topological Polar Surface Area | 108 Ų | PubChem |
| Hydrogen Bond Donors | 2 | PubChem |
| Hydrogen Bond Acceptors | 6 | PubChem |
Comparative Analysis with Structural Analogs
Table 3: Structurally Related Compounds and Their Features
Applications and Industrial Relevance
Drug Discovery
This compound’s structural versatility makes it a valuable scaffold for:
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Kinase inhibitor development: Targeting EGFR or VEGFR2 due to triazole’s affinity for ATP-binding pockets.
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Antiparasitic agents: Leveraging sulfanyl groups for disruption of protozoan redox systems.
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Radiopharmaceuticals: Bromine-76/77 isotopes for PET/SPECT imaging probes.
Material Science
The conjugated triazole-pyridine system shows promise in organic electronics, particularly as electron-transport layers in OLEDs, though this application remains theoretical for the current compound .
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